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Compound of Interest

(R)-2-Amino-2-methyl-pentanoic
Compound Name:

acid
CAS No.: 110916-84-2
Cat. No.: B555764

Get Quote

Executive Summary: Immediate Action Card

Chemical Identity: (R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline).[1][2] CAS Number: 110916-84-2 (Specific (R)-isomer); 26287-61-6
(Racemate).[1][2] Primary Hazard: Irritant (Skin, Eye, Respiratory).[2][3] Disposal Class:
Hazardous Chemical Waste (Organic Solid). Prohibited: Do NOT dispose of down the drain or
in regular trash.
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Scenario Immediate Action

Collect in a dedicated HDPE or glass container

Solid Waste labeled "Hazardous Waste - Solid Organic."[1]
[2]

Segregate based on solvent (Aqueous vs.
Liquid Waste Organic). Adjust pH to neutral if necessary

before storage.

Wear PPE (Gloves, Goggles, N95).[2] Gently
Spill (< 10g) sweep/scoop to avoid dust.[4] Wipe area with

wet paper towels.

Wash immediately with soap and water for 15

Skin Contact i
minutes.[1]

Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in safe disposal. (R)-2-
Amino-2-methylpentanoic acid is a chiral

-methyl amino acid.[1][2] Unlike standard proteinogenic amino acids, the

-methyl group provides resistance to enzymatic degradation, meaning it may persist longer in
biological systems or the environment.[2]

Physicochemical Properties
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Property Data

ngcontent-ng-c176312016="" _nghost-ng-

Molecular Formula ¢3009799073="" class="inline ng-star-inserted">
Molecular Weight 145.18 g/mol
Physical State Solid (White to off-white powder)

- Soluble in water; slightly soluble in alcohol.[1][2]
Solubility

[5]L6]
o Zwitterionic nature; acts as a weak acid and

Acidity (pKa)

weak base.

Hazard Classification (GHS)

While often considered "low hazard" compared to toxic heavy metals, it is classified as an
Irritant under GHS standards.[2]

e H315: Causes skin irritation.[2][3][6]
e H319: Causes serious eye irritation.[2][3][6][7]
o H335: May cause respiratory irritation.[2][3][4][6][7]

Why this matters for disposal: Even "non-toxic" amino acids can disrupt local environmental
nitrogen balances (eutrophication) or react with other waste stream components (e.g., nitrates)
to form hazardous byproducts (e.g., nitrosamines).[2] Therefore, controlled incineration is the

only acceptable disposal route.

Disposal Decision Logic & Protocol

The following flowchart illustrates the decision-making process for disposing of (R)-2-Amino-2-
methylpentanoic acid.
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Waste Material Generated
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Figure 1: Decision tree for the segregation and disposal of (R)-2-Amino-2-methylpentanoic acid
waste.[1][2]

Detailed Protocols
A. Solid Waste (Pure Substance)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.[1][2] Avoid metal containers if the substance is potentially acidic or wet.

» Labeling: Affix a hazardous waste tag immediately.

o Chemical Name: Write out the full name. Do not use abbreviations like "Me-Norvaline."
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o Hazard Checkbox: Mark "Irritant."[2]

o Storage: Keep the container closed when not in use. Store in a secondary containment tray
to capture potential spills.

B. Liquid Waste (Solutions)

Critical Rule: Never pour amino acid solutions down the sink.
e Agueous Solutions:

o Check pH. If highly acidic or basic (due to buffers), neutralize to pH 6-9 to prevent
reaction with other wastes in the collection drum.

o Dispose of in a container labeled "Aqueous Waste - Organic Contaminants."[2]
e Organic Solutions:

o If dissolved in methanol, acetonitrile, or dichloromethane, the solvent dictates the waste
stream.[2]

o Non-Halogenated: (e.g., Methanol/Ethanol) -> Red Can/Drum.[2]

o Halogenated: (e.g., DCM/Chloroform) -> Yellow Can/Drum.[2]

C. Contaminated Packaging[1]

o Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the
residue (water or methanol).

e Rinsate Disposal: Pour the rinse liquid into the appropriate liquid waste container (see
Section B).

» Defacing: Cross out the original label or remove it entirely.

» Final Disposal: The rinsed, defaced container can now be recycled or thrown in regular trash,
depending on local facility rules.

Spill Response & Safety
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Goal: Containment without generating airborne dust.[3][4][8][9]

Personal Protective Equipment (PPE)[2][8][11]

o Respiratory: N95 or P100 particulate respirator (crucial for powders to prevent inhalation
irritation).[2]

o Eyes: Chemical splash goggles (safety glasses are insufficient for fine powders).[2]

» Skin: Nitrile gloves (standard 4-mil thickness is sufficient) and a lab coat.[2]

Spill Cleanup Procedure

 Isolate: Mark the area. If the spill is large (>100g), evacuate and contact EHS.

e Suppress Dust: Do not dry sweep.[2] Cover the spill with wet paper towels or use a dust
suppressant (like moist sand).

o Collect: Gently scoop the wet material into a waste container.

» Decontaminate: Wipe the surface with water and a mild detergent. Amino acids are water-
soluble and clean up easily.[2]

o Dispose: Place all cleanup materials (towels, gloves) into the solid hazardous waste bin.

References

» National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for CID 13797673, (R)-2-Amino-2-methyl-pentanoic acid. Retrieved from [Link]

[2]

e U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Disposal Guide: (R)-2-Amino-2-
methylpentanoic Acid[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555764/docs#operational-disposal-guide-r-2-amino-
2-methylpentanoic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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